Silane, chlorodimethylpropyl-
Overview
Description
Silane, chlorodimethylpropyl-, also known as Chlorodimethylpropylsilane or Dimethylpropylsilylating Agent, is a chemical compound with the formula C5H13ClSi . It is a silane, with a silicon atom bonded to two methyl groups, a chlorine atom, and a propyl group .
Synthesis Analysis
Chlorodimethylsilane has been used in various synthesis processes. For instance, it has been used in a reductive etherification reaction to synthesize polyethers . Another study discussed the use of different silane coupling agents, including Glycidoxypropyl trimethoxysilane (KH-560), for modifying the properties of materials .Molecular Structure Analysis
The molecular structure of Silane, chlorodimethylpropyl-, includes a silicon atom bonded to two methyl groups, a chlorine atom, and a propyl group . The exact structure, including bond lengths and bond angles, can be determined using techniques such as Fourier transform microwave spectroscopy .Chemical Reactions Analysis
Silane compounds like Chlorodimethylpropylsilane have been shown to react with surfaces through surface hydroxyl groups or bound water to form a strongly bound coating that includes both covalent bonds and multiple van der Waals interactions . They have also been used in reductive etherification reactions .Scientific Research Applications
Chemical Synthesis
n-Propyldimethylchlorosilane is used in chemical synthesis due to its reactivity. It is often used as a precursor for other compounds in various chemical reactions .
Surface Modification
This compound is used in surface modification processes. It can be used to alter the properties of a surface, such as making it more hydrophobic or hydrophilic .
DNA Attachment
n-Propyldimethylchlorosilane has been used in research for DNA attachment. In one study, the amine density of 3-aminopropyldimethylethoxysilane (APDMES) films on silica was controlled to determine its effect on DNA probe density and subsequent DNA hybridization .
Mixed Monolayers
This compound is used to form mixed monolayers. For example, it can be reacted with APDMES to form a mixed monolayer .
X-Ray Photoelectron Spectroscopy
n-Propyldimethylchlorosilane is used in high-resolution X-ray photoelectron spectroscopy. This technique is used to analyze the surface layers of materials .
Conducting Polymers
While not directly mentioned in the search results, silanes like n-Propyldimethylchlorosilane could potentially be used in the synthesis of conducting polymers .
Mechanism of Action
Target of Action
n-Propyldimethylchlorosilane, also known as Silane, chlorodimethylpropyl- or Propyldimethylchlorosilane, is primarily used as a chemical intermediate
Mode of Action
For instance, it is sensitive to moisture and reacts rapidly with water and protic solvents .
Result of Action
It is known that this compound is highly reactive and can cause severe skin burns and eye damage . Therefore, it is crucial to handle this compound with care to prevent any harmful effects.
Safety and Hazards
properties
IUPAC Name |
chloro-dimethyl-propylsilane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H13ClSi/c1-4-5-7(2,3)6/h4-5H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HXVPUKPVLPTVCQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC[Si](C)(C)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H13ClSi |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9066205 |
Source
|
| Record name | Silane, chlorodimethylpropyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9066205 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Silane, chlorodimethylpropyl- | |
CAS RN |
17477-29-1 |
Source
|
| Record name | Chlorodimethylpropylsilane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=17477-29-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Silane, chlorodimethylpropyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017477291 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Silane, chlorodimethylpropyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Silane, chlorodimethylpropyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9066205 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Chlorodimethylpropylsilane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.037.705 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | CHLORODIMETHYLPROPYLSILANE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/V62B8Z72PJ | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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